Cas no 896305-03-6 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• CAS No: 896305-03-6
• MF: C₁₇H₁₁ClN₂O₆S₂
• MW: 438.862040758133
• CID: 6431485
• PubChem ID: 18574017
• Update Time: 2025-10-23

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chloro-3-nitrobenzoate
• SR-01000022772-1
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• F2566-0077
• AKOS024660713
• SR-01000022772
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• 896305-03-6

• Inchi： 1S/C17H11ClN2O6S2/c1-9-7-27-17(19-9)28-8-11-5-14(21)15(6-25-11)26-16(22)10-2-3-12(18)13(4-10)20(23)24/h2-7H,8H2,1H3
• InChI Key： SRYFDBYXRVQKAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC2=COC(=CC2=O)CSC2=NC(C)=CS2)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 437.9747061g/mol
• Monoisotopic Mass: 437.9747061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 165Ų

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate

Recent Advances in the Study of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate (CAS: 896305-03-6)

The compound 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate (CAS: 896305-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions and stability under various conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have also explored its potential as an anticancer agent, with early results indicating selective cytotoxicity against certain cancer cell lines. Further investigations are underway to elucidate its precise mechanism of action and to assess its pharmacokinetic properties.

The therapeutic potential of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate is further supported by its favorable physicochemical properties, including moderate solubility and stability under physiological conditions. These characteristics make it a viable candidate for further drug development and optimization.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to fully realize the therapeutic potential of this compound.

In conclusion, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate represents a promising avenue for research in chemical biology and medicinal chemistry. Continued exploration of its synthesis, biological activity, and mechanisms of action will be crucial for advancing its development as a potential therapeutic agent.